1-Hydroxy-2-oxo-3-(3-aminopropyl)-3-isopropyl-1-triazene

• IUPAC Name: (Z)-[3-aminopropyl(propan-2-yl)amino]-hydroxyimino-oxidoazanium
• InChI: InChI=1S/C6H16N4O2/c1-6(2)9(5-3-4-7)10(12)8-11/h6,11H,3-5,7H2,1-2H3/b10-8-
• InChI Key: MTIRIKBRVALRPJ-NTMALXAHSA-N
• Canonical SMILES: CC(C)N(CCCN)[N+](=NO)[O-]
• Isomeric SMILES: CC(C)N(CCCN)/[N+](=N/O)/[O-]
• Molecular Formula: C6H16N4O2
• DSSTOX Substance ID: DTXSID40163461
• Molecular Weight: 176.22 g/mol
• CAS RN: 146724-82-5

Description

1-Hydroxy-2-oxo-3-(3-aminopropyl)-3-isopropyl-1-triazene, also known as NOC-5, is a stable nitric oxide (NO)-amine complex that acts as a NO donor. It is part of the NOC compounds which are stable NO-amine complexes that spontaneously release NO, without cofactors, under physiological conditions.

Molecular Structure Analysis

The molecular formula of 1-Hydroxy-2-oxo-3-(3-aminopropyl)-3-isopropyl-1-triazene is C6H16N4O2. The rate of NO release depends on the chemical structure of the NOC.

Chemical Reactions Analysis

A single NOC molecule releases two NO molecules; the release rate of the second NO molecule is very slow. The amount of NO released can be easily manipulated by altering the concentration and selection of NOC reagents.

Scientific Research Applications

Nitric Oxide Donor in Biological Systems

. This property is crucial for studying the role of NO in various biological processes, including vasodilation, neurotransmission, and immune response.

Analytical Chemistry

In analytical chemistry, NOC-5 is used as a reagent to detect and measure the presence of reactive oxygen species (ROS) and reactive nitrogen species (RNS). .

Q & A

A: NOC-5, also known as 1-Hydroxy-2-oxo-3-(3-aminopropyl)-3-isopropyl-1-triazene, is a nitric oxide (NO) donor. [, , , , , , , , ] It spontaneously releases NO, which then interacts with various cellular targets, including soluble guanylate cyclase (sGC). This interaction leads to increased cyclic guanosine monophosphate (cGMP) levels, activating downstream signaling pathways like protein kinase G (PKG). [, , , ]

A: NOC-5 primarily induces airway smooth muscle relaxation by inhibiting the frequency of agonist-induced calcium (Ca2+) oscillations in airway smooth muscle cells (SMCs). [, , ] This inhibition is mediated through the NO/sGC/cGMP/PKG pathway. [, ]

A: While NOC-5 predominantly acts by decreasing Ca2+ oscillations, it demonstrates a minor effect on Ca2+ sensitivity in airway SMCs, only inducing a small airway relaxation when intracellular Ca2+ levels are high. []

A: Yes, NOC-5 can enhance both the expression and shedding of TNF-RI in endothelial cells through a cGMP-independent mechanism. [] This increase in soluble TNF-RI (sTNF-RI) release is dose-dependent and involves tyrosine kinase and a type of metalloproteinase. []

ANone: The molecular formula of NOC-5 (1-Hydroxy-2-oxo-3-(3-aminopropyl)-3-isopropyl-1-triazene) is C6H16N4O2 and its molecular weight is 176.22 g/mol.

A: Yes, computational chemistry techniques like 3D-QSAR modeling and molecular docking have been utilized to study the structure-activity relationships of compounds related to NOC-5 and to predict the binding interactions of these compounds with target proteins. [, , , , , ]

A: While specific details on NOC-5 structural modifications were not found in the provided research, studies exploring SAR on similar compounds suggest that structural changes can significantly influence their potency and selectivity for specific targets. [, , , , , ]

ANone: NOC-5 has found applications in various research areas, including:

• Cellular Biology: Investigating the role of NO in cell signaling, apoptosis, and gene expression. [, , , ]
• Physiology: Studying the effects of NO on smooth muscle relaxation and vascular function. [, , ]
• Immunology: Examining the impact of NO on immune responses and inflammation. []